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Introduction

Etrimfos is an organophosphate insecticide that has been utilized in agriculture to control a
range of insect pests. Understanding its behavior in the soil environment is crucial for
assessing its potential environmental impact and ensuring its safe use. This technical guide
provides an in-depth overview of the environmental fate and persistence of Etrimfos in saill,
with a focus on its degradation kinetics, mobility, and the methodologies used to assess these

parameters.

Physicochemical Properties of Etrimfos

A foundational understanding of Etrimfos's chemical and physical characteristics is essential
for interpreting its environmental behavior.

Property Value Reference
Molecular Formula C10H17N204PS --INVALID-LINK--
Molecular Weight 292.29 g/mol --INVALID-LINK--
Water Solubility 40 mg/L at 23 °C [1]

Vapor Pressure 6.45 x 10~> mm Hg at 20 °C [1]
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Degradation in Soil

Etrimfos degrades in the soil through a combination of biotic and abiotic processes, primarily

hydrolysis and microbial degradation.[1]

Degradation Kinetics

The persistence of Etrimfos in solil is typically characterized by its half-life (DTso), which is the
time required for 50% of the initial concentration to dissipate.

Table 1: Soil Half-life of Etrimfos

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b1671772?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Etrimfos
https://www.benchchem.com/product/b1671772?utm_src=pdf-body
https://www.benchchem.com/product/b1671772?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671772?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Temperature

Soil Type
(°C)

pH

Half-life (days)

Reference

Not Specified Not Specified

Not Specified

3-8

[1]

Sandy Loam 25

6.8

This is an
illustrative value
based on typical
organophosphat
e behavior and
the general
range provided.
Specific studies
on Etrimfos in
different soil
types are needed

for precise data.

Clay Loam 25

7.2

This is an
illustrative value
based on typical
organophosphat
e behavior and
the general
range provided.
Specific studies
on Etrimfos in
different soil
types are needed

for precise data.

Note: The half-life of Etrimfos can be influenced by soil properties such as texture, organic

matter content, pH, and microbial activity, as well as environmental conditions like temperature

and moisture.

Degradation Pathway
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The primary degradation pathway of Etrimfos in soil involves the hydrolysis of the phosphate
ester bond, leading to the formation of its main metabolite, 6-ethoxy-2-ethylpyrimidin-4-ol
(EEHP). Further degradation can occur, eventually leading to the formation of smaller, volatile
fragments, including carbon dioxide.[1] Traces of the P=0O analog (oxon) of Etrimfos may also
be formed.[1]

Hydrolysis/Biodegradation

Oxidation (minor)

6-ethoxy-2-ethylpyrimidin-4-ol (EEHP) | —Further Degradation _{ » 1 imidine-4,6-diol |—>| CO2 and other volatile fragments

Click to download full resolution via product page

Degradation pathway of Etrimfos in soil.

Mobility in Soil

The mobility of a pesticide in soil determines its potential to leach into groundwater or move
into adjacent water bodies. This is largely governed by its adsorption to soil particles.

Adsorption and Desorption

The tendency of Etrimfos to adsorb to soil is quantified by the soil organic carbon-water
partitioning coefficient (Koc) and the soil-water distribution coefficient (Kd).

Table 2: Soil Adsorption Coefficients for Etrimfos

. Soil Mobility
Coefficient Value o Reference
Classification

Koc (estimated) 202 - 570 L/kg Low to Medium [1]

A higher Koc value indicates stronger adsorption to soil organic matter and lower mobility. The
estimated Koc values for Etrimfos suggest it has a low to medium potential for leaching.[1]

Experimental Protocols
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The data on the environmental fate of Etrimfos are generated through standardized laboratory
and field studies.

Aerobic and Anaerobic Soil Metabolism Studies (OECD
307)

These studies are fundamental to understanding the degradation rate and pathway of
pesticides in soil.

Experimental Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Etrimfos: A Technical Guide to its Environmental Fate
and Persistence in Soil]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1671772#environmental-fate-and-persistence-of-
etrimfos-in-soil]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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